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Compound of Interest

Compound Name: Ethylhexyl triazone

Cat. No.: B125852 Get Quote

This document provides a comprehensive guide for the proper disposal of Ethylhexyl
Triazone, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are designed for researchers, scientists, and drug

development professionals.

Ethylhexyl triazone is an organic compound commonly used as a UVB absorbent in

sunscreens.[1] While not classified as a hazardous substance for transport, its disposal

requires adherence to specific protocols due to its potential harm if swallowed and its long-term

adverse effects on aquatic life.[2][3]

I. Immediate Safety and Handling Precautions
Before handling Ethylhexyl Triazone for disposal, it is crucial to be familiar with its safety

profile.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling Ethylhexyl Triazone waste. This includes:

Chemically resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat or protective clothing[2]
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Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize the

potential for inhalation of any dust or aerosols.[2]

Spill Management: In the event of a spill, contain the material to prevent it from entering drains

or watercourses.[2][4] Absorb the spilled substance with an inert material like sand or

vermiculite, and then collect it for disposal as hazardous waste.

II. Step-by-Step Disposal Procedure
The disposal of Ethylhexyl Triazone must comply with local, state, and federal regulations.[4]

It is imperative to avoid disposing of this chemical down the drain or in regular trash.[5]

Waste Identification and Classification:

Label the waste container clearly as "Hazardous Waste" and identify the contents as

"Ethylhexyl Triazone."[6]

Consult your institution's Environmental Health and Safety (EHS) office for specific

classification and labeling requirements.

Waste Segregation:

Ethylhexyl Triazone waste should be segregated from other chemical waste streams to

prevent incompatible reactions.[5]

Store the waste in a designated satellite accumulation area within the laboratory.[6]

Containerization:

Use a container that is chemically compatible with Ethylhexyl Triazone and is in good

condition with a secure, leak-proof lid.[5]

Ensure the container is properly labeled with the hazardous waste tag as soon as the first

drop of waste is added.

Waste Accumulation and Storage:
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Laboratories are permitted to accumulate up to 55 gallons of hazardous waste in a

satellite accumulation area.[6][7]

Regularly inspect the storage area for any signs of leaks or container degradation.[5]

Waste should be removed from the laboratory within a specified timeframe, often six to

twelve months, as determined by regulations like the EPA's Subpart K for academic

laboratories.[5][8]

Disposal Request and Collection:

Once the waste container is full or ready for disposal, submit a waste collection request to

your institution's EHS office.

Do not transport the hazardous waste yourself. Trained EHS personnel or a licensed

waste disposal contractor will collect the waste from your laboratory.[7]

Final Disposal:

The collected Ethylhexyl Triazone waste will be transported to a licensed waste disposal

facility for appropriate treatment and disposal, in accordance with all applicable

regulations.

III. Regulatory Framework
The disposal of chemical waste, including Ethylhexyl Triazone, is governed by several key

regulations.
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Regulatory Body Act/Regulation Key Requirements

U.S. Environmental Protection

Agency (EPA)

Resource Conservation and

Recovery Act (RCRA)

Establishes the framework for

the proper management of

hazardous and non-hazardous

solid waste.[5]

U.S. Environmental Protection

Agency (EPA)
Subpart K of 40 CFR part 262

Provides alternative, less

stringent hazardous waste

management standards for

academic laboratories.[8]

Occupational Safety and

Health Administration (OSHA)

Hazard Communication

Standard (29 CFR 1910.1200)

Requires chemical

manufacturers and importers

to assess the hazards of the

chemicals they produce or

import, and all employers to

provide information to their

employees about the

hazardous chemicals to which

they are exposed.

IV. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ethylhexyl
Triazone.
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Ethylhexyl Triazone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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